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For Researchers, Scientists, and Drug Development Professionals

Introduction
Dodovisone B, assigned the CAS number 1616683-51-2, is a naturally occurring

isoprenylated flavonoid. It was first isolated from the aerial parts of the plant Dodonaea

viscosa, a species known for its use in traditional medicine and for being a rich source of

flavonoids, diterpenoids, and other bioactive compounds.[1][2] This technical guide provides a

summary of the available scientific information on Dodovisone B.

Chemical Properties
Dodovisone B is characterized by its core flavonoid structure substituted with isoprenyl

groups. The molecular formula of Dodovisone B is C₂₇H₃₂O₉, and it has a molecular weight of

500.54 g/mol .[1]

Table 1: Chemical and Physical Properties of Dodovisone B
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Property Value Source

CAS Number 1616683-51-2 [1]

Molecular Formula C₂₇H₃₂O₉ [1]

Molecular Weight 500.54 g/mol [1]

Class Isoprenylated Flavonoid [1]

Natural Source Dodonaea viscosa [1][2]

Biological Activity and Mechanism of Action
As of the current date, there is a notable lack of publicly available scientific literature detailing

the specific biological activity, mechanism of action, or associated signaling pathways for

Dodovisone B. The initial scientific publication that described the isolation and characterization

of Dodovisone B focused exclusively on its chemical structure elucidation through

spectroscopic analysis and did not report any biological assays.[1][2]

Subsequent searches for studies that have cited the original publication or independently

investigated Dodovisone B have not yielded any data on its bioactivity. Therefore, no

quantitative data, experimental protocols for biological assays, or established signaling

pathways directly involving Dodovisone B can be provided at this time.

Potential Areas of Investigation Based on Related
Compounds
While direct evidence for Dodovisone B's bioactivity is absent, studies on other isoprenylated

flavonoids isolated from Dodonaea viscosa may offer insights into its potential therapeutic

properties. Research conducted on compounds structurally related to Dodovisone B, such as

various dodoviscins, has shown that these molecules can promote adipocyte differentiation in

3T3-L1 cells.[3] This activity was characterized by an increase in triglyceride levels and the

upregulation of adipocyte-specific genes, including aP2 and GLUT4.[3]

Given these findings, a hypothetical area of investigation for Dodovisone B could be its role in

adipogenesis and lipid metabolism. The general experimental workflow for such an

investigation is outlined below.
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Hypothetical Experimental Workflow for Adipogenesis
Assay

Cell Culture and Differentiation

Analysis

Culture 3T3-L1 preadipocytes Induce differentiation with insulin, dexamethasone, and IBMX

Treat with Dodovisone B at various concentrations

Vehicle control

Oil Red O staining for lipid accumulation

Quantify triglyceride content

qPCR for gene expression (e.g., PPARγ, C/EBPα, aP2, GLUT4)

Click to download full resolution via product page

Caption: Hypothetical workflow for investigating the effect of Dodovisone B on adipogenesis in

3T3-L1 cells.

Potential Signaling Pathway Involvement in
Adipogenesis
The process of adipogenesis is regulated by a complex network of signaling pathways. Key

transcription factors such as Peroxisome Proliferator-Activated Receptor gamma (PPARγ) and

CCAAT/enhancer-binding proteins (C/EBPs) are considered master regulators of this process.

Should Dodovisone B or its related compounds influence adipogenesis, it would likely

modulate these or upstream signaling pathways.
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Caption: A simplified diagram of the adipogenesis signaling pathway, indicating potential points

of influence for compounds like Dodovisone B.

Conclusion
Dodovisone B is a structurally characterized isoprenylated flavonoid from Dodonaea viscosa.

While its chemical properties are defined, there is currently no available data on its biological

activities or mechanism of action. Based on the observed effects of related compounds from

the same plant, a potential avenue for future research lies in the investigation of its effects on

adipogenesis and associated signaling pathways. Further studies are required to elucidate the

pharmacological profile of Dodovisone B and to determine its potential for therapeutic

applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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